2-[3-(3-Fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid

• IUPAC Name: 2-[3-(3-fluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• InChI: InChI=1S/C18H22FNO4/c1-16(2,3)24-15(23)20-13(14(21)22)18-8-17(9-18,10-18)11-5-4-6-12(19)7-11/h4-7,13H,8-10H2,1-3H3,(H,20,23)(H,21,22)
• InChI Key: FCQBLYWJXPFPEZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C(=O)O)C12CC(C1)(C2)C3=CC(=CC=C3)F
• Molecular Formula: C18H22FNO4
• Molecular Weight: 335.4 g/mol

Description

The compound contains several interesting functional groups and structural features. It has a bicyclo[1.1.1]pentanyl group, which is a type of cycloalkane. Cycloalkanes are cyclic hydrocarbons, meaning that the carbons of the molecule are arranged in the form of a ring. The compound also contains a fluorophenyl group, which is a phenyl group (a ring of six carbon atoms, akin to a benzene ring) with a fluorine atom attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group or structural feature. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the bicyclic and phenyl groups. The fluorine atom would likely have an impact on the electronic structure of the molecule, potentially affecting its reactivity.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is typically studied for drugs or bioactive compounds. Without specific information or studies on this compound, it’s not possible to provide a mechanism of action.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific information on this compound, it’s not possible to provide detailed safety and hazard information.

Future Directions

The future directions for research on this compound would depend on its potential applications. These could be in various fields, such as medicinal chemistry, materials science, or synthetic chemistry, depending on the properties of the compound.